Cas no 99159-40-7 (OCTADECYL SULFOXIDE)

• Product Name: OCTADECYL SULFOXIDE
• CAS No: 99159-40-7
• MF: C₃₆H₇₄OS
• MW: 555.037170886993
• CID: 1002784
• PubChem ID: 14449597
• Update Time: 2025-04-20

OCTADECYL SULFOXIDE Chemical and Physical Properties

Names and Identifiers

• OCTADECYL SULFOXIDE
• 1-octadecylsulfinyloctadecane
• dioctadecyl sulfoxide
• Dioctadecyl-sulfoxid
• Octadecane,1,1'-sulfinylbis
• 1-(octadecylsulfinyl)octadecane
• 99159-40-7
• DTXSID50560422
• OCTADECYLSULFOXIDE
• SCHEMBL939615
• 1-(OCTADECANE-1-SULFINYL)OCTADECANE
• FT-0701783

• Inchi： 1S/C36H74OS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38(37)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： MBNAHLVKLCADIR-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 554.54600
• Monoisotopic Mass: 554.54603815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 34
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 14.12380